Cas no 919486-81-0 (Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-(1-methylethyl)-)

919486-81-0 structure
Product name:Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-(1-methylethyl)-
Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-(1-methylethyl)-
- 4-hydroxy-N-(4-hydroxyphenyl)-N-propan-2-ylbenzenesulfonamide
- 919486-81-0
- DTXSID70740688
- SCHEMBL5622395
- 4-Hydroxy-N-(4-hydroxyphenyl)-N-(propan-2-yl)benzene-1-sulfonamide
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- Inchi: InChI=1S/C15H17NO4S/c1-11(2)16(12-3-5-13(17)6-4-12)21(19,20)15-9-7-14(18)8-10-15/h3-11,17-18H,1-2H3
- InChI Key: QRZPAQSXCSGWOF-UHFFFAOYSA-N
- SMILES: CC(C)N(C1=CC=C(C=C1)O)S(=O)(=O)C2=CC=C(C=C2)O
Computed Properties
- Exact Mass: 307.08782920g/mol
- Monoisotopic Mass: 307.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 86.2Ų
Benzenesulfonamide, 4-hydroxy-N-(4-hydroxyphenyl)-N-(1-methylethyl)- Related Literature
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1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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10. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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